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Compound of Interest

Compound Name: 1-Fluoro-4-nitrobenzene

Cat. No.: B044160

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 1-fluoro-4-nitrobenzene
in water and various organic solvents. The information is intended to support research,
development, and formulation activities where this compound is utilized.

Quantitative Solubility Data

The solubility of 1-fluoro-4-nitrobenzene is a critical parameter for its application in chemical
synthesis and pharmaceutical development. The following table summarizes the available
guantitative and qualitative solubility data for this compound.
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Solubility

Temperature

Solvent Type of Data Reference(s)
Value (°C)

Water Quantitative 1.467 g/L 25 [1]

n-Octanol/Water Quantitative Log Po/w=1.8 20 [2]

Alcohol (general)  Qualitative Soluble Not Specified [31[4]

Ethanol Qualitative Soluble Not Specified [5]

Ether (general) Qualitative Soluble Not Specified [3][4]

Acetone Qualitative Soluble Not Specified [4]

Chloroform Qualitative Soluble Not Specified [5]

Xylene Qualitative Soluble Not Specified [4]

Dimethyl

Sulfoxide Qualitative Soluble Not Specified [6]

(DMSO)

N,N-

Dimethylformami  Qualitative Soluble Not Specified [6]

de (DMF)

Experimental Protocol: Determination of Water
Solubility (Shake Flask Method)

The following protocol is a detailed methodology for determining the aqueous solubility of 1-
fluoro-4-nitrobenzene, based on the OECD Guideline 105 (Shake Flask Method).[7][8][9][10]
[11] This method is suitable for substances with a water solubility in the range of 10 mg/L to 10

g/L.[7]

2.1. Principle

An excess amount of the test substance, 1-fluoro-4-nitrobenzene, is agitated in a flask with

deionized water at a controlled temperature to achieve a saturated solution. The concentration

of the substance in the filtered aqueous phase is then determined by a suitable analytical
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method, such as High-Performance Liquid Chromatography (HPLC), to ascertain the water
solubility.

2.2. Materials and Apparatus

1-Fluoro-4-nitrobenzene (purity > 99%)

e Deionized water (HPLC grade or equivalent)

o Glass flasks with stoppers

e Thermostatically controlled shaker or water bath

o Centrifuge (thermostated, if possible)

o Syringe filters (e.g., 0.45 um, compatible with the substance and solvent)
e Volumetric flasks and pipettes

e Analytical balance

o HPLC system with a suitable detector (e.g., UV detector at Amax ~270 nm) and column (e.g.,
C18)[6]

2.3. Procedure

o Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and
the time required to reach equilibrium. This involves adding small, incremental amounts of 1-
fluoro-4-nitrobenzene to a known volume of water and observing for dissolution.

» Definitive Test Preparation: Based on the preliminary test, an amount of 1-fluoro-4-
nitrobenzene estimated to be about five times that required for saturation is weighed
accurately and added to at least three separate flasks.[7]

» Equilibration: A known volume of deionized water is added to each flask. The flasks are then
sealed and placed in a thermostatically controlled shaker or water bath set at the desired
temperature (e.g., 25 °C). The flasks are agitated for a period determined from the
preliminary test to be sufficient to reach equilibrium (typically 24 to 72 hours).[12] It is crucial
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to ensure that an excess of undissolved solid remains present throughout the equilibration
period.[12]

o Phase Separation: After equilibration, the flasks are allowed to stand at the test temperature
to allow for the separation of the aqueous and solid phases. To ensure complete removal of
undissolved particles, the supernatant is centrifuged, and/or filtered through a syringe filter.
[10] The first portion of the filtrate should be discarded to avoid adsorption effects.

e Analysis: The concentration of 1-fluoro-4-nitrobenzene in the clear, saturated aqueous
solution is determined by a validated analytical method, such as HPLC. A calibration curve
should be prepared using standard solutions of known concentrations.

o Data Evaluation: The solubility is calculated as the average concentration from at least the
last two consecutive samples that are in agreement. The results are typically expressed in
g/L or mg/L.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of 1-fluoro-4-nitrobenzene using the shake flask method.
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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